Cas no 2229076-54-2 (1-(1-phenylcyclopentyl)ethane-1,2-diol)

• Product Name: 1-(1-phenylcyclopentyl)ethane-1,2-diol
• CAS No: 2229076-54-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 6008531
• PubChem ID: 165968781
• Update Time: 2025-10-31

1-(1-phenylcyclopentyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopentyl)ethane-1,2-diol
• EN300-1864583
• 2229076-54-2

• Inchi： 1S/C13H18O2/c14-10-12(15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,14-15H,4-5,8-10H2
• InChI Key： PQRMJTWMPTWRAQ-UHFFFAOYSA-N
• SMILES： OC(CO)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-phenylcyclopentyl)ethane-1,2-diol

Introduction to 1-(1-phenylcyclopentyl)ethane-1,2-diol (CAS No: 2229076-54-2)

1-(1-phenylcyclopentyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2229076-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework comprising a phenyl-substituted cyclopentyl group attached to an ethane diol backbone, has garnered attention due to its potential pharmacological properties and structural versatility. The presence of both aromatic and aliphatic moieties, coupled with the diol functional groups, makes this compound a promising candidate for further exploration in drug discovery and development.

The structural motif of 1-(1-phenylcyclopentyl)ethane-1,2-diol incorporates several key features that are highly relevant in modern medicinal chemistry. The cyclopentyl ring, a common structural element in biologically active molecules, contributes to steric constraints and potential interactions with biological targets. The phenyl group attached to the cyclopentyl ring introduces hydrophobicity and aromaticity, which can enhance binding affinity to protein receptors. Additionally, the ethane diol moiety provides two hydroxyl groups that can participate in hydrogen bonding, a critical interaction mode in many drug-receptor complexes.

In recent years, the exploration of novel scaffolds has been a cornerstone of pharmaceutical innovation. 1-(1-phenylcyclopentyl)ethane-1,2-diol represents an example of how combining distinct structural elements can yield compounds with unique chemical and biological profiles. The diol functional groups are particularly noteworthy, as they can serve as versatile handles for further chemical modification. This flexibility allows chemists to explore derivatization strategies aimed at optimizing pharmacokinetic properties, such as solubility and metabolic stability.

One of the most compelling aspects of 1-(1-phenylcyclopentyl)ethane-1,2-diol is its potential relevance to ongoing research in central nervous system (CNS) drug discovery. The cycloalkyl moiety is often associated with compounds that exhibit neuropharmacological activity, while the phenyl group can mimic natural bioactive molecules such as neurotransmitters or neuromodulators. Preliminary computational studies suggest that this compound may interact with enzymes or receptors involved in neurotransmitter synthesis or signaling pathways. Such interactions could make it a valuable tool for investigating mechanisms underlying neurological disorders.

The diol functional groups in 1-(1-phenylcyclopentyl)ethane-1,2-diol also open avenues for exploring redox-sensitive drug design. Redox-active compounds have shown promise in targeting diseases characterized by altered cellular redox states, such as cancer and neurodegenerative conditions. The ability of the hydroxyl groups to participate in redox reactions could allow this molecule to act as a prodrug or an activator/inhibitor of redox-sensitive targets. This concept aligns with current trends in medicinal chemistry toward developing agents that can modulate cellular redox homeostasis.

Furthermore, the structural complexity of 1-(1-phenylcyclopentyl)ethane-1,2-diol makes it an attractive candidate for structure-based drug design (SBDD). High-resolution crystal structures of potential protein targets complexed with analogs of this compound could provide insights into binding modes and key interaction residues. Such information is invaluable for designing next-generation derivatives with improved potency and selectivity. Advances in computational chemistry and molecular modeling have made SBDD more accessible than ever before, enabling researchers to predict binding affinities and optimize molecular properties with greater precision.

In the context of modern drug discovery pipelines, 1-(1-phenylcyclopentyl)ethane-1,2-diol exemplifies how interdisciplinary approaches can lead to innovative therapeutic candidates. By integrating knowledge from organic synthesis, computational biology, and pharmacology, researchers can systematically explore the biological relevance of novel molecules. The compound’s unique structural features—combining aromaticity, aliphatic flexibility, and multiple functional handles—make it a rich scaffold for medicinal chemistry exploration.

The potential applications of 1-(1-phenylcyclopentyl)ethane-1,2-diol extend beyond CNS disorders. Its structural motifs are reminiscent of molecules investigated for anti-inflammatory and immunomodulatory effects. The cycloalkyl group has been observed in compounds that modulate immune cell function, while the phenyl moiety is frequently found in anti-inflammatory agents. Further investigation into these areas could uncover new therapeutic possibilities for conditions involving chronic inflammation or immune dysregulation.

As research continues to evolve, compounds like 1-(1-phenylcyclopentyl)ethane-1,2-diol will play an increasingly important role in addressing unmet medical needs. The ability to modify their core structure while retaining key pharmacophoric elements offers a strategic advantage in developing drugs with tailored properties. Future studies may focus on synthesizing analogs with enhanced bioavailability or targeted delivery systems to improve therapeutic outcomes.

In conclusion, 1-( 1 - pheny lcyclop enty l)e thane - 1 , 2 - di ol (CAS No: 2229076 - 54 - 2 ) is a promis ing compoun d with unique structur al featu res an d poten tial biopharmacological relevanc e . Its combin ation o f cyclo penty l , pheny l , an d di ol moieties positions it as an i nt eresting subj ect f or furth er studie s i n pharma ceutical che mistry . By explo ring its structur al versatilit y an d poten tial interact ions wi th biologic al t argets , researc hers ca n uncover new dr ugs tha t ma tch th e curren t ne ed f or i nno vativ e an d spe cific al ly desig ned therapeut ic ag ents . p >